Cas no 253431-35-5 (28-epirapamycin)

28-epirapamycin is a synthetic analog of rapamycin, a macrolide compound known for its immunosuppressive and antiproliferative properties. This derivative exhibits enhanced stability and modified biological activity due to the epimerization at the 28-position, which alters its binding affinity to the FKBP12-mTOR complex. It is primarily utilized in research to study mTOR signaling pathways, cellular senescence, and autophagy. The compound offers improved solubility and pharmacokinetic profiles compared to rapamycin, making it a valuable tool for investigating therapeutic applications in oncology, immunology, and aging-related diseases. Its structural modification provides researchers with a refined probe to explore mTOR-dependent mechanisms with greater precision.

28-epirapamycin structure

Product Name:28-epirapamycin

CAS No:253431-35-5

MF:C₅₁H₇₉NO₁₃

MW:914

CID:2086992

PubChem ID:9962926

Update Time:2025-05-27

28-epirapamycin Chemical and Physical Properties

Names and Identifiers

- 28-Epirapamycin
- CID 131668123
- Rapamycin Impurity 16（28-epi-Rapamycin）
- Rapamycin, (31S)-
- 28-Epirapamycin (>90%)
- 28-epirapamycin
- Inchi： 1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46+,47+,51-/m1/s1
- InChI Key： QFJCIRLUMZQUOT-OGLZFCPISA-N
- SMILES： O(C)[C@H]1[C@@H](CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C1)O

Computed Properties

Exact Mass: 913.55514157g/mol
Monoisotopic Mass: 913.55514157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 65
Rotatable Bond Count: 6
Complexity: 1760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 195
XLogP3: 6

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 973.0±75.0 °C at 760 mmHg
Flash Point: 542.3±37.1 °C
Solubility: Dichloromethane (Slightly), DMSO (Slightly), Methanol (Slightly)
Vapor Pressure: 0.0±0.6 mmHg at 25°C

28-epirapamycin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

28-epirapamycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E588680-2.5mg	28-Epirapamycin (>90%)	253431-35-5	2.5mg	$ 265.00	2023-09-07
TRC	E588680-25mg	28-Epirapamycin (>90%)	253431-35-5	25mg	$ 2067.00	2023-09-07
MedChemExpress	HY-136583-5mg	28-Epirapamycin	253431-35-5	5mg	￥11000	2022-09-01
MedChemExpress	HY-136583-10mg	28-Epirapamycin	253431-35-5	10mg	￥18500	2022-09-01
A2B Chem LLC	AW55092-2.5mg	Rapamycin, (31S)-	253431-35-5	2.5mg	$378.00	2024-04-20
A2B Chem LLC	AW55092-25mg	Rapamycin, (31S)-	253431-35-5	25mg	$2128.00	2024-04-20